![molecular formula C14H15NO3 B3119165 8-Methoxy-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid CAS No. 247225-89-4](/img/structure/B3119165.png)
8-Methoxy-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
Overview
Description
“8-Methoxy-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid” is a chemical compound with the molecular formula C14H15NO3 . It has an average mass of 245.274 Da and a monoisotopic mass of 245.105194 Da .
Molecular Structure Analysis
The InChI code for a similar compound, “(3aR,4S,9bS)-8-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta [c]quinoline-4-carboxylic acid”, is provided . This might give some insights into the molecular structure of the compound .Physical And Chemical Properties Analysis
The compound has a molecular formula of C14H15NO3, an average mass of 245.274 Da, and a monoisotopic mass of 245.105194 Da . Additional physical and chemical properties such as melting point, boiling point, and density are not provided in the search results .Scientific Research Applications
- Researchers employ this compound to investigate interactions between biomolecules (such as proteins, nucleic acids, and enzymes) and ligands (small molecules or drugs). By studying binding affinities, conformational changes, and thermodynamics, they gain insights into drug-receptor interactions and potential therapeutic targets .
- 8-Methoxy-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid is valuable for molecular dynamics simulations. Scientists use it to calculate binding free energies, which guide drug design and optimization. Accurate free energy predictions aid in identifying lead compounds for drug development .
- SBDD relies on the three-dimensional structures of target proteins to design novel drugs. This compound serves as a scaffold for designing ligands that fit specific binding pockets. By modifying its structure, researchers create analogs with improved binding affinity and selectivity .
- When solving protein-ligand complexes using X-ray crystallography, researchers often encounter challenges related to ligand positioning and electron density. 8-Methoxy-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid aids in refining these structures, leading to more accurate models .
- This compound contributes to chemical biology investigations. Scientists explore its effects on cellular processes, signaling pathways, and enzymatic reactions. By understanding its interactions with biological macromolecules, they uncover potential therapeutic applications .
- Researchers studying protein expression, post-translational modifications, and protein-protein interactions use 8-Methoxy-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid. It aids in proteomic profiling and identifying disease-related proteins .
Biomolecule-Ligand Complex Studies
Free Energy Calculations
Structure-Based Drug Design (SBDD)
Refinement of X-ray Crystal Complexes
Chemical Biology Studies
Proteomics Research
Mechanism of Action
While the specific mechanism of action for this compound is not mentioned, a related compound, “4BP-TQS”, is described as an atypical agonist of a7-nAChR that binds to the receptor in an intrasubunit cavity and activates the channel via a mechanism distinct from conventional agonists . This might suggest potential biological activity for the compound .
Future Directions
properties
IUPAC Name |
8-methoxy-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO3/c1-18-8-5-6-12-11(7-8)9-3-2-4-10(9)13(15-12)14(16)17/h2-3,5-7,9-10,13,15H,4H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZSOIZZSGQKUTA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC(C3C2C=CC3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801145304 |
Source
|
| Record name | 3a,4,5,9b-Tetrahydro-8-methoxy-3H-cyclopenta[c]quinoline-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801145304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methoxy-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid | |
CAS RN |
247225-89-4 |
Source
|
| Record name | 3a,4,5,9b-Tetrahydro-8-methoxy-3H-cyclopenta[c]quinoline-4-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=247225-89-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3a,4,5,9b-Tetrahydro-8-methoxy-3H-cyclopenta[c]quinoline-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801145304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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